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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

This technical guide provides an in-depth overview of Methomyl-d3, a deuterated analog of

the carbamate insecticide methomyl. It is primarily intended for researchers, scientists, and

professionals in drug development and analytical chemistry who utilize stable isotope-labeled

internal standards for quantitative analysis. This document covers suppliers, technical

specifications, and a representative experimental protocol for its use in liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Overview of Methomyl-d3
Methomyl-d3 is a stable isotope-labeled form of methomyl, where three hydrogen atoms on

the methylamino group have been replaced with deuterium. This isotopic substitution results in

a molecule with a higher molecular weight than its non-labeled counterpart, while maintaining

nearly identical chemical and physical properties. Its primary application is as an internal

standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of methomyl

in various matrices.[1]
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A number of chemical suppliers offer Methomyl-d3 for research purposes. Pricing is often not

publicly listed and typically requires a formal inquiry or user registration on the supplier's

website. The following table summarizes key suppliers and available information.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Availability/
Pricing

--INVALID-

LINK--
Methomyl-d3

1398109-07-

3

C₅H₇D₃N₂O₂

S

≥99%

deuterated

forms (d₁-d₃)

Inquire for

pricing

--INVALID-

LINK--

Methomyl-d3

(Standard)

1398109-07-

3

C₅H₇D₃N₂O₂

S
Not specified

Inquire for

pricing

--INVALID-

LINK--
Methomyl-d3

1398109-07-

3

C₅H₇D₃N₂O₂

S
98+%

Inquire for

pricing

--INVALID-

LINK--
Methomyl-d3

1398109-07-

3

C₅H₇D₃N₂O₂

S
Not specified

Login for

pricing

--INVALID-

LINK--
D3-Methomyl

1398109-07-

3

C₅H₇D₃N₂O₂

S
Not specified

Login for

pricing

--INVALID-

LINK--
Methomyl-d3

1398109-07-

3

C₅H₇D₃N₂O₂

S
Not specified

Login for

pricing

--INVALID-

LINK--
Methomyl-d3

1398109-07-

3

C₅H₇D₃N₂O₂

S
Not specified

Inquire for

pricing

Experimental Protocol: Quantification of Methomyl
in Vegetable Matrix using LC-MS/MS
This section details a representative protocol for the analysis of methomyl in a vegetable matrix

using Methomyl-d3 as an internal standard. This method is adapted from established

procedures for carbamate pesticide residue analysis.[2]

Materials and Reagents
Methomyl analytical standard
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Methomyl-d3 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Ammonium formate

Anhydrous magnesium sulfate (MgSO₄)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB)

Deionized water

Sample matrix (e.g., homogenized lettuce)

Sample Preparation (QuEChERS Method)
Weigh 10 g of the homogenized vegetable sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with the Methomyl-d3 internal standard solution.

Vortex for 1 minute to ensure thorough mixing.

Add anhydrous MgSO₄ and PSA.

Shake vigorously for 30 minutes using a mechanical shaker.

Centrifuge at 4500 rpm for 5 minutes.

Collect the supernatant (acetonitrile extract).
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Transfer 1 mL of the supernatant into a new microcentrifuge tube containing 150 mg of

anhydrous MgSO₄, 50 mg of PSA, and 50 mg of GCB for dispersive solid-phase extraction

(d-SPE) cleanup.

Vortex for 30 seconds and centrifuge for 10 minutes.

Filter the resulting solution through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Analysis
LC System: A high-performance liquid chromatography (HPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Chromatographic Column: A C18 reverse-phase column.

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[3]

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.[3]

Gradient Elution: A suitable gradient program to separate methomyl from matrix

interferences.

Injection Volume: 10 µL.

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both methomyl

and Methomyl-d3.

Data Analysis
Quantification is performed by calculating the peak area ratio of the analyte (methomyl) to the

internal standard (Methomyl-d3). A calibration curve is constructed by plotting the peak area

ratios of calibration standards against their corresponding concentrations.
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Visualizations
Synthesis of Methomyl
The synthesis of Methomyl-d3 follows a similar pathway to that of methomyl, with the key

difference being the use of deuterated methyl isocyanate. The general synthesis of methomyl

involves the reaction of S-methyl N-hydroxythioacetimidate (MHTA) with methyl isocyanate.[4]

S-methyl N-hydroxythioacetimidate (MHTA) Methyl Isocyanate

Methomyl

Catalyst

Reaction

Click to download full resolution via product page

A simplified reaction pathway for the synthesis of methomyl.

Analytical Workflow for Methomyl Quantification
The following diagram illustrates the workflow for the quantification of methomyl in a sample

using Methomyl-d3 as an internal standard.
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Workflow for the analysis of methomyl using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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